Cas no 2248297-23-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-carbamoylpiperidin-1-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-carbamoylpiperidin-1-yl)acetate
• CAS No: 2248297-23-4
• MF: C₁₆H₁₇N₃O₅
• MW: 331.323283910751
• CID: 5910196
• PubChem ID: 165727775
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-carbamoylpiperidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-carbamoylpiperidin-1-yl)acetate
• EN300-6516508
• 2248297-23-4

• Inchi： 1S/C16H17N3O5/c17-14(21)10-5-7-18(8-6-10)9-13(20)24-19-15(22)11-3-1-2-4-12(11)16(19)23/h1-4,10H,5-9H2,(H2,17,21)
• InChI Key： MSOLAGVAABVQDD-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)N

Computed Properties

• Exact Mass: 331.11682065g/mol
• Monoisotopic Mass: 331.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 110Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-carbamoylpiperidin-1-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-carbamoylpiperidin-1-yl)acetate (CAS No. 2248297-23-4) in Modern Chemical and Pharmaceutical Research

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-carbamoylpiperidin-1-yl)acetate, identified by the CAS number 2248297-23-4, represents a significant compound in the realm of chemical and pharmaceutical innovation. This heterocyclic derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound’s molecular framework, incorporating both isoindole and piperidine moieties, positions it as a versatile scaffold for drug discovery efforts.

The 1,3-dioxo moiety within the structure contributes to its reactivity and functionality, making it a promising candidate for further exploration in synthetic chemistry. This feature is particularly intriguing for researchers seeking to develop novel bioactive molecules with enhanced pharmacological properties. The presence of the 4-carbamoylpiperidin-1-yl substituent further enriches the compound’s chemical diversity, enabling diverse modifications and derivatization strategies that could yield novel therapeutic agents.

In recent years, there has been growing interest in isoindole derivatives due to their demonstrated biological activities. These compounds have been explored for their potential in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific arrangement of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-carbamoylpiperidin-1-yl)acetate suggests that it may exhibit similar properties while offering new opportunities for structural optimization.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases play a crucial role in numerous cellular processes, and dysregulation of kinase activity is implicated in a wide range of diseases, particularly cancer. By targeting specific kinases, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-carbamoylpiperidin-1-yl)acetate could disrupt aberrant signaling pathways and restore normal cellular function. Preliminary studies have indicated that isoindole derivatives possess the ability to modulate kinase activity effectively.

The 4-carbamoylpiperidin group is particularly noteworthy for its ability to enhance binding affinity and selectivity towards target proteins. This moiety can be fine-tuned through structural modifications to improve pharmacokinetic profiles and reduce off-target effects. Such flexibility makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-carbamoylpiperidin)-1 -yl)acetate a valuable tool for medicinal chemists seeking to develop next-generation kinase inhibitors.

Advances in computational chemistry have further accelerated the exploration of this compound’s potential. Molecular modeling techniques allow researchers to predict binding interactions and optimize lead structures with remarkable precision. These tools have been instrumental in identifying promising analogs of 1,3-dioxo -based compounds that may exhibit superior efficacy and safety profiles.

The synthesis of 2248297 -23 -4 involves multi-step organic transformations that highlight the compound’s synthetic accessibility while maintaining high purity standards. The integration of modern catalytic methods has enabled more efficient production routes, reducing costs and environmental impact. Such advancements are critical for translating laboratory discoveries into viable pharmaceutical candidates.

Current research efforts are focused on evaluating the biological activity of this derivative across various disease models. In vitro assays have revealed promising results regarding its inhibitory effects on specific kinases involved in cancer progression. Additionally, preclinical studies are underway to assess its safety profile and pharmacokinetic behavior in animal models.

The development of novel therapeutic agents requires not only potent bioactivity but also favorable pharmacokinetic properties. The combination of the isoindole core with the carbamoylpiperidine substituent appears to confer advantages such as improved solubility and metabolic stability. These characteristics are essential for ensuring that the drug reaches its target site effectively and remains active within the body.

Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field. By leveraging expertise from multiple disciplines—including organic chemistry, medicinal chemistry, and bioinformatics—researchers can accelerate the discovery process significantly. The study of compounds like 2248297 -23 -4 exemplifies how interdisciplinary approaches can lead to breakthroughs with broad therapeutic implications.

The future prospects for 1,3 -dioxo -based derivatives remain highly encouraging as new synthetic methodologies continue to emerge. Techniques such as flow chemistry and biocatalysis offer exciting possibilities for streamlining production processes while maintaining high yields and selectivity. These innovations will be crucial in supporting large-scale drug development initiatives.

In conclusion, 2248297 -23 -4 stands out as a promising compound with significant potential in pharmaceutical research due to its unique structural features, bioactivity profiles,and synthetic tractability.* As scientists delve deeper into understanding its mechanisms, they may uncover novel therapeutic applications that could benefit patients worldwide.* The continued exploration of this class*of*compounds underscores*the*importance*of*basic*and*applied*research*in advancing human health.